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Compound of Interest

Compound Name: Halofenozide

Cat. No.: B1672923 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of halofenozide, a diacylhydrazine insecticide. Adherence to these procedures is critical for

ensuring laboratory safety, protecting environmental health, and maintaining regulatory

compliance. Although all U.S. registrations for halofenozide were voluntarily canceled in 2012,

proper disposal of existing stocks remains a key responsibility for researchers and laboratory

managers.[1]

Immediate Safety and Handling Precautions
Before handling halofenozide for disposal, consult the Safety Data Sheet (SDS).

Halofenozide is classified as a skin sensitizer and is toxic to aquatic life with long-lasting

effects.[2][3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Ventilation: Handle the material in a well-ventilated area or under a chemical fume hood to

avoid inhalation of dusts or vapors.

Spill Management: In case of a spill, contain and absorb it with an inert material like sand or

earth. Transfer the spilled material and absorbent into a separate, sealed container for

disposal.[2]

Step-by-Step Disposal Protocol
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The ultimate disposal of halofenozide must consider its environmental impact and comply with

all federal, state, and local regulations.[2] Pesticides are regulated under the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) until they are designated for disposal, at

which point they fall under the Resource Conservation and Recovery Act (RCRA).[4]

Step 1: Waste Characterization

Identify Waste: Determine if the halofenozide product is unusable (e.g., expired,

unidentified, or degraded) and must be discarded.

Hazardous Waste Determination: Evaluate the waste in accordance with EPA 40 CFR Part

261 to determine if it meets the criteria for hazardous waste.[2] Given its toxicity to aquatic

life, it is likely to be considered hazardous. Consult with your institution's Environmental

Health and Safety (EHS) department for proper classification.

Step 2: Prioritize Reuse or Return

Approved Use: The preferred option is to use any remaining product for its approved,

intended purpose according to the original label instructions.[2][5][6] However, given the

cancellation of its registration, this may not be feasible or permissible.

Return to Manufacturer: Contact the manufacturer or supplier to inquire if they will accept the

returned product.[2]

Step 3: Preparing Waste for Disposal

Unused Product: Keep the chemical in its original, labeled container. Do not consolidate with

other wastes.

Contaminated Materials: Any lab materials (e.g., PPE, absorbent pads, glassware)

contaminated with halofenozide should be collected in a separate, sealed, and clearly

labeled container for hazardous waste disposal.

Wastewater: Aqueous waste from cleaning or rinsing should be collected. Do not discharge it

down the drain.[2][7] This wastewater must be evaluated and treated as hazardous waste or

managed through a permitted wastewater treatment facility after consulting with the

governing authority.[2]
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Step 4: Container Decontamination and Disposal An empty pesticide container can be as

hazardous as a full one due to residual contents.[7] Never reuse pesticide containers for other

purposes.[5][6]

Triple Rinsing Protocol:

Empty the container into the designated hazardous waste collection vessel.

Fill the container one-quarter full with a suitable solvent (e.g., water, as specified by the

product label or EHS).

Securely cap the container and shake for 30 seconds.

Pour the rinsate into a designated hazardous waste container.

Repeat this rinsing process two more times.[7]

Final Disposal of Rinsed Containers: Once decontaminated, puncture the container to

prevent reuse. It may then be offered for recycling, reconditioning, or disposed of in a

sanitary landfill or via incineration, as permitted by state and local authorities.[2]

Step 5: Final Disposal of Chemical Waste

Approved Disposal Facility: Wastes resulting from the use of halofenozide must be

disposed of at an approved waste disposal facility.[2][3]

Contact Authorities: Your institution's EHS office is the primary point of contact. They can

arrange for pickup by a licensed hazardous waste contractor. Alternatively, you can contact

your local solid waste agency or state environmental agency to identify household hazardous

waste collection programs or "Clean Sweep" programs for commercial users.[4][5][6]

Data Summary: Halofenozide Properties
This table summarizes key quantitative and qualitative data relevant to the handling and

disposal of halofenozide.
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Property Value / Classification Source

GHS Hazard Classification

Skin Sensitization (Category

1), Hazardous to the aquatic

environment, long-term hazard

(Category 2)

[2]

WHO Hazard Classification
Class III: Slightly Hazardous

(Technical Grade)
[2]

Soil Persistence

Can be persistent in soil

systems. Half-life can range

from 39 to 704 days depending

on soil type and conditions.

[8][9]

Aqueous Stability

Stable to hydrolysis. DT50

values are 310 days (pH 5),

481 days (pH 7), and 226 days

(pH 9).

[2]

Leaching Potential

High leachability potential

based on chemical properties.

May leach to groundwater.

[8]

Ecotoxicity

Moderately toxic to many

aquatic species, honeybees,

and earthworms. Slightly toxic

to birds.

[8]

Experimental Protocols & Workflows
Workflow for Halofenozide Disposal
The following diagram outlines the decision-making process for the proper disposal of

halofenozide waste and its containers in a laboratory setting.
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Phase 1: Identification & Preparation

Phase 2: Waste & Container Management

Halofenozide Material
for Disposal

Characterize Waste
(Consult EHS & 40 CFR 261)

Is product still usable
per original label?

Use according to
label instructions

Yes

Prepare for Disposal:
Keep in original container,

label clearly

No

Final Disposal at
Approved Facility

Is container empty?

Contact EHS for pickup by
licensed hazardous waste vendor
OR find local collection program

No (Product Waste)

Triple-rinse container
(Collect all rinsate as

hazardous waste)

Yes (Empty Container)

Puncture and dispose of
container via approved route

(Recycle, Landfill, Incineration)

Disposal Route Confirmed

Click to download full resolution via product page

Caption: Workflow for Halofenozide Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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